Cas no 2034547-75-4 (methyl 4-[(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]benzoate)

• Product Name: methyl 4-[(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]benzoate
• CAS No: 2034547-75-4
• MF: C₂₂H₁₇N₅O₄
• MW: 415.401484251022
• CID: 5378255
• Update Time: 2025-06-27

methyl 4-[(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• CMOHXPSHFRDFMV-UHFFFAOYSA-N
• methyl 4-[(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]benzoate

• Inchi： 1S/C22H17N5O4/c1-30-22(29)15-8-6-14(7-9-15)21(28)25-17-5-3-2-4-16(17)12-19-26-20(27-31-19)18-13-23-10-11-24-18/h2-11,13H,12H2,1H3,(H,25,28)
• InChI Key： CMOHXPSHFRDFMV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(NC2=CC=CC=C2CC2ON=C(C3=NC=CN=C3)N=2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 4-[(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]benzoate

Methyl 4-[(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]benzoate (CAS No. 2034547-75-4): A Comprehensive Overview

Methyl 4-[(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]benzoate, identified by its CAS number 2034547-75-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of methyl 4-[(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]benzoate is characterized by its intricate arrangement of functional groups. The presence of a benzoate moiety, combined with a carbamoyl group and a phenyl ring substituted with a pyrazinyl and oxadiazolyl moiety, contributes to its unique chemical properties. This structural complexity suggests that the compound may interact with biological targets in multiple ways, potentially leading to a broad spectrum of biological activities.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pyrazinyl and oxadiazolyl substituents in the molecule are particularly noteworthy, as they have been shown to enhance binding affinity and selectivity towards certain biological targets. For instance, studies have demonstrated that pyrazine derivatives can interact with enzymes and receptors involved in inflammation and cancer progression.

The benzoate group in the compound's structure is another key feature that contributes to its pharmacological potential. Benzoate derivatives are known for their ability to inhibit various metabolic pathways, including those involved in fatty acid synthesis and cholesterol metabolism. This makes them attractive candidates for the development of drugs targeting metabolic disorders such as obesity and type 2 diabetes.

Furthermore, the carbamoyl group in methyl 4-[(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]benzoate plays a crucial role in determining its reactivity and interactions with biological molecules. Carbamoyl groups are commonly found in biologically active compounds and have been shown to participate in various biochemical reactions. Their ability to form hydrogen bonds and coordinate with metal ions makes them valuable for designing molecules with specific binding properties.

Recent research has highlighted the potential of this compound as an anti-inflammatory agent. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly significant given the increasing prevalence of chronic inflammatory diseases worldwide. The ability of methyl 4-[(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]benzoate to modulate inflammatory pathways suggests that it may have therapeutic potential in conditions such as rheumatoid arthritis, inflammatory bowel disease, and cardiovascular disease.

In addition to its anti-inflammatory properties, this compound has also shown promise as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. The pyrazinyl and oxadiazolyl moieties are believed to be responsible for these effects by interfering with the activity of enzymes such as cyclin-dependent kinases (CDKs) and mitogen-extracellular signal-regulated kinases (MEKs).

The structural features of methyl 4-[(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)carbamoyl]benzoate also make it an attractive candidate for further optimization as a drug candidate. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to improve its potency, selectivity, and pharmacokinetic profile. For example, replacing the benzoate group with a different aromatic ring or altering the substitution pattern on the phenyl ring could lead to compounds with enhanced biological activity.

The synthesis of this compound involves multiple steps and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations are often employed to construct the complex molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy is essential for characterizing the intermediate products and confirming the structure of the final compound.

The pharmacokinetic properties of methyl 4-[(2-{[3-(pyrazin-2-y l)-1,2,4 oxadiazol -5 -y l ]methyl } phen y l ) carb am o y l ] ben z o ate are also critical factors that need to be evaluated before considering its clinical development. Studies have shown that this compound exhibits moderate solubility in water and oil-based media, which is favorable for formulation development. Its metabolic stability has also been assessed using liver microsomes from different species to predict its clearance rate from the body.

In conclusion, methyl 4-[ ( 2 - { [ 3 - ( p y raz i n - 2 - y l ) - 1 , 2 , 4 - o x ad i az ol - 5 - y l ] m e t h y l } p h e n y l ) c arb am o y l ] b e n z o ate (CAS No. 20345477584 is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure, characterized by various functional groups such as pyrazinyl、oxadiazolyl、benzoate，and carbamoyl，makes it a promising candidate for further exploration as an anti-inflammatory、anticancer agent。Ongoing research efforts are focused on optimizing its chemical structure、evaluating its pharmacological properties、and advancing towards clinical trials。With continued investigation，this compound could emerge as a valuable therapeutic agent for treating various diseases。